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Compound of Interest

Compound Name:

(S)-Benzyl tert-butyl (6-

hydroxyhexane-1,5-

diyl)dicarbamate

Cat. No.: B051195 Get Quote

Safe Disposal of (S)-Benzyl tert-butyl (6-
hydroxyhexane-1,5-diyl)dicarbamate
For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a detailed, step-by-step guide for the safe disposal of (S)-Benzyl tert-
butyl (6-hydroxyhexane-1,5-diyl)dicarbamate (CAS No: 82689-20-1), ensuring compliance

with standard safety protocols.

While a specific Safety Data Sheet (SDS) for this compound is not readily available, its

structure containing carbamate functional groups necessitates cautious handling. Carbamates

as a class can exhibit toxicological properties, and therefore, this compound should be treated

as hazardous waste.[1][2][3]
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Identifier Data Source

Chemical Name

(S)-Benzyl tert-butyl (6-

hydroxyhexane-1,5-

diyl)dicarbamate

-

CAS Number 82689-20-1 [4]

Molecular Formula C19H30N2O5 [4]

Known Hazards

Belongs to the carbamate

class; may be toxic. Treat as

hazardous.

[1][2][3]

Primary Disposal Route
Licensed Hazardous Waste

Incineration
[5]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the collection, storage, and disposal of (S)-
Benzyl tert-butyl (6-hydroxyhexane-1,5-diyl)dicarbamate waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves (e.g., nitrile gloves).[6]

Conduct all waste handling procedures within a certified chemical fume hood to avoid

inhalation of any potential dust or vapors.[6]

Ensure an emergency eyewash station and safety shower are accessible.

2. Waste Segregation and Collection:

Solid Waste: Collect solid (S)-Benzyl tert-butyl (6-hydroxyhexane-1,5-diyl)dicarbamate
waste in a dedicated, clearly labeled, and sealable hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.
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Contaminated Materials: Any materials contaminated with this compound (e.g., gloves,

weigh boats, paper towels, pipette tips) must be disposed of as hazardous chemical waste.

[7] Place these items in a robust, sealed plastic bag and then into the designated solid

chemical waste container.

Liquid Waste: If the compound is in solution, collect it in a dedicated, leak-proof, and clearly

labeled liquid hazardous waste container.

Do not dispose of this chemical down the drain.[6][8]

Specify the solvent used on the waste label. Halogenated and non-halogenated solvent

waste should typically be segregated.[6]

3. Waste Container Labeling:

Label the hazardous waste container clearly and immediately upon starting waste collection.

The label must include:

The words "Hazardous Waste"

The full chemical name: "(S)-Benzyl tert-butyl (6-hydroxyhexane-1,5-diyl)dicarbamate"

The CAS Number: "82689-20-1"

An accurate estimation of the concentration and total quantity.

The primary hazard(s) (e.g., "Toxic," "Handle with Caution").

The date accumulation started.

4. Temporary Storage:

Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area or central hazardous waste storage facility.[5]

Ensure the storage area is away from ignition sources and incompatible materials.[6]
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Liquid waste containers should be stored in secondary containment trays to prevent spills.[7]

5. Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's certified

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Never dispose of this chemical in regular trash or down the sanitary sewer.[1][6] All chemical

waste must be disposed of in accordance with local, state, and federal regulations.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of (S)-Benzyl tert-butyl (6-hydroxyhexane-1,5-diyl)dicarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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